N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(3-chloro-4-methoxyphenyl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C17H18ClN3O2/c1-12-5-3-4-6-15(12)19-11-17(22)21-20-10-13-7-8-16(23-2)14(18)9-13/h3-10,19H,11H2,1-2H3,(H,21,22)/b20-10-
• InChI Key: AINJQWXTJVKCGL-JMIUGGIZSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC(=C(C=C2)OC)Cl
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as CMMAH, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties. In

Mechanism of Action

The mechanism of action of N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that this compound inhibits the activity of certain enzymes involved in cancer cell proliferation and survival. The compound has also been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that the compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. Additionally, the compound has been shown to have antibacterial activity against a variety of bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide in lab experiments include its relative ease of synthesis, its unique chemical structure, and its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments. The compound is relatively unstable and can degrade over time, which may affect its activity. Additionally, the compound's mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide. One area of interest is the development of more stable analogs of the compound that retain its pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other areas of interest include the use of this compound as a diagnostic agent for cancer and its potential use in combination with other drugs to enhance its therapeutic effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties. The compound has been studied extensively for its potential therapeutic applications, including its anti-cancer, anti-inflammatory, and neuroprotective effects. While there are limitations to using this compound in lab experiments, there are also many future directions for research on this compound. Overall, this compound has the potential to be a valuable tool in the development of new therapeutics for a variety of diseases.

Scientific Research Applications

N'-(3-chloro-4-methoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, this compound has been shown to have potential as a diagnostic agent for cancer due to its high affinity for cancer cells.